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Compound of Interest

Methyl 4-amino-5-iodo-2-
Compound Name:
methoxybenzoate

Cat. No.: B171511

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 4-amino-5-iodo-2-methoxybenzoate (CAS No. 137832-56-5). This compound is a key
intermediate in the synthesis of various organic molecules, including alkaloids such as clausine
and glycozoline.[1] This document compiles available quantitative data, outlines general
experimental protocols for the determination of key physical properties, and presents a logical
workflow for its characterization. All data is presented in a clear, tabular format for ease of
reference and comparison.

Core Physical Properties

Methyl 4-amino-5-iodo-2-methoxybenzoate is a solid at room temperature.[2] The structural
and basic chemical information for this compound is summarized below.
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Property Value Source(s)
CAS Number 137832-56-5 [1][2][3]
Molecular Formula CoH10INOs [1103114]
Molecular Weight 307.09 g/mol [11[3114]
Physical Form Solid [2]
Appearance White to off-white solid [4]
Boiling Point 413.995°C at 760 mmHg 5]
(Predicted)

Density 1.748 g/cm3 (Predicted) [5]
Refractive Index 1.622 (Predicted) [5]
Vapour Pressure 0 mmHg at 25°C (Predicted) [5]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Methyl 4-
amino-5-iodo-2-methoxybenzoate are not available in the public domain. However, standard
methodologies for characterizing aromatic esters can be applied.

Determination of Melting Point

A standard method for determining the melting point of a crystalline solid involves the use of a
melting point apparatus.

Methodology:

e Sample Preparation: A small, finely powdered sample of Methyl 4-amino-5-iodo-2-
methoxybenzoate is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower, more precise measurement
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(e.g., 1-2 °C per minute) around the expected melting point.

o Observation: The temperature at which the first liquid appears and the temperature at which
the entire sample becomes liquid are recorded as the melting point range.

Logical Workflow for Melting Point Determination

Sample Preparation | Capillary Tube Packing . Placement in . Rapid Heating »_| Slow Heating »_| Record Melting
(Fine Powder) = (2-3 mm height) | Melting Point Apparatus "1 (Approximate Range) "1 (@-2°c/min) "1 Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Determination of Solubility

The solubility of Methyl 4-amino-5-iodo-2-methoxybenzoate in various solvents can be
determined qualitatively and quantitatively.

Qualitative Methodology:

e Solvent Selection: A range of solvents with varying polarities should be selected (e.g., water,
ethanol, methanol, acetone, diethyl ether, and dichloromethane).

e Procedure: A small, measured amount of the compound (e.g., 10 mg) is added to a specific
volume of the solvent (e.g., 1 mL) in a test tube.

o Observation: The mixture is agitated, and the solubility is observed at room temperature.
Observations are recorded as soluble, partially soluble, or insoluble.

Quantitative Methodology (Thermodynamic Solubility):

o Equilibrium Establishment: An excess amount of the solid compound is added to a known
volume of the solvent in a sealed container.

e Agitation: The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.
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o Sample Analysis: The saturated solution is filtered to remove any undissolved solid. The
concentration of the dissolved compound in the filtrate is then determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis
spectroscopy.

Workflow for Solubility Determination

Qualitative Assessment Quantitative Measurement
Add Compound to Solvent Create Saturated Solution
Agitate and Observe Equilibrate (Agitation)
Classify Solubility Filter Undissolved Solid

:

Analyze Filtrate Concentration
(e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Synthetic and Biological Context

Methyl 4-amino-5-iodo-2-methoxybenzoate serves as a valuable intermediate in organic
synthesis. For instance, it is utilized in the synthesis of certain alkaloids.[1] A related
compound, 2-methoxy-4-acetylamino-5-iodo-benzoic acid methyl ester, is an intermediate in a
patented method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate, highlighting
its role in the construction of more complex molecules.
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At present, there is no publicly available information detailing the involvement of Methyl 4-
amino-5-iodo-2-methoxybenzoate in specific signaling pathways or established experimental
workflows within a biological context.

Conclusion

This technical guide provides the currently available physical property data for Methyl 4-
amino-5-iodo-2-methoxybenzoate, primarily from predictive models. While experimental data
for key properties such as melting point and solubility are not yet published, standard
laboratory protocols have been outlined to facilitate their determination. Further research is
warranted to experimentally validate the predicted properties and to explore the potential
biological activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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